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While not "Adopy", PyTrial is a Python platform specifically for artificial intelligence in drug development.

Its goal is to provide a standardized framework for various clinical trial tasks [1].

The table below summarizes its key aspects as presented in the search results:

Aspect Description
Primary Goal To offer a comprehensive platform for Al in drug development [1].
Core Concept Standardizes clinical trial tasks by defining clear input and output protocols [1].

Intended Users Researchers and professionals working with clinical trials and Al [1].

Documentation Provides tutorials to help users get started [1].

A Guide to Packaging Python Projects

Creating a well-structured package is essential for sharing Python code, as it ensures that other researchers
can easily install and use your tools. Here is a breakdown of the core components and steps based on

Python's official packaging guide [2].

The table below outlines the necessary files and their purposes for a standard Python package:
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File/Directory Purpose

src/your_package_name/ Directory containing the Python source files (e.qg.,
example. py). Its name should match the package
name [2].

src/your_package name/__init_.py An empty file that signals to Python that the directory
should be treated as a package [2].

pyproject.toml A central configuration file that specifies the project's
metadata and build system [2].

README . md A detailed description of the package, typically written in
Markdown [2].

LICENSE The text of the software license (e.g., MIT License) that
outlines the terms of use [2].

tests/ A directory to hold your project's test files [2].

Step-by-Step Packaging Methodology

¢ Project Structure: Create the directory and file structure as shown in the table above. The Python
files containing your logic belong in the src/your package name/ directory [2].

e Configure pyproject.toml: This is the most critical file. You must specify your build backend (like
Hatchling or Setuptools) and the project metadata [2]. Below is an example configuration:

Click to download full resolution via product page

¢ Generate Distribution Archives: Use the build tool to create the distribution files (a source
distribution and a wheel) that will be uploaded to PyPI [2].

Click to download full resolution via product page

¢ Upload to PyPI: Finally, you can upload these distribution files to the Python Package Index (PyPI)
using twine, making it installable by anyone via pip install [2].

Visualization with Graphviz
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You requested diagrams using Graphviz's DOT language. Since the specific workflows for "Adopy" are
unknown, the following example illustrates a generic clinical trial data analysis workflow, adhering to your

formatting specifications.

1. Load

2. Input

Al Model Training

3. Generate

Click to download full resolution via product page

A generic clinical trial data analysis workflow, showing the sequence from raw data to results.

Suggestions for Next Steps

¢ Verify the Package Name: Please double-check the exact name of the "Adopy" package. You might
try searching for it directly on the Python Package Index (PyPlI).

e Explore PyTrial: If your work involves Al for clinical trials, the PyTrial GitHub repository and its
associated documentation might be a highly relevant resource [1].

¢ Review Packaging Tutorial: For a more detailed, step-by-step walkthrough, the "Packaging Python
Projects” tutorial is an excellent official resource [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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